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Compound of Interest

Compound Name: H-Asp(Obzl)-OtBu.HCI

Cat. No.: B1526304

Technical Data Summary for H-Asp(Obzl)-
OtBu.HCI

For researchers and professionals in the field of drug development, precise and readily
accessible data on chemical reagents is paramount. This document provides a concise
summary of the key molecular properties of H-Asp(Obzl)-OtBu.HCI, an aspartic acid
derivative.

Molecular Properties

The fundamental molecular characteristics of H-Asp(Obzl)-OtBu.HCI are detailed below. This
information is critical for stoichiometric calculations in peptide synthesis and for the
characterization of the final products.

Property Value
Molecular Formula C15H22CINO4
Molecular Weight 315.79 g/mol

This data is supported by multiple chemical suppliers and databases.[1][2] The molecular
formula and weight are essential for accurate reagent preparation and for the analysis of
reaction outcomes in synthetic organic chemistry.
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Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular properties.

(Molecular Formula: 015H22CINO4\
H-Asp(Obzl)-OtBu.HCI .
k Molecular Weight: 315.79 g/mol )

Click to download full resolution via product page

Figure 1: Relationship between H-Asp(Obzl)-OtBu.HCI and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1526304?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1526304?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

